Cas no 929047-07-4 ((8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one)

(8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one structure

929047-07-4 structure

Product Name:(8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one

CAS No:929047-07-4

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD11858486

CID:1121886

PubChem ID:59215820

Update Time:2024-10-26

(8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

- (8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one
- (8aR)-hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one
- (R)-HEXAHYDRO-PYRROLO[1,2-A]PYRAZIN-4-ONE
- (8aR)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one (ACI)
- (R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one
- (8aR)-2,3,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-4-one
- DB-258064
- 929047-07-4
- SCHEMBL337898
- HAAZJWVQKLGNDT-ZCFIWIBFSA-N
- EN300-785396
- MFCD11858486
- (8aR)-octahydropyrrolo[1,2-a]piperazin-4-one
- (R)-hexahydropyrrolo[1,2-a]pyrazin-4-one
- CS-0102904
- MDL： MFCD11858486
- Inchi： 1S/C7H12N2O/c10-7-5-8-4-6-2-1-3-9(6)7/h6,8H,1-5H2/t6-/m1/s1
- InChI Key： HAAZJWVQKLGNDT-ZCFIWIBFSA-N
- SMILES： O=C1CNC[C@H]2CCCN12

Computed Properties

Exact Mass: 140.094963011g/mol
Monoisotopic Mass: 140.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 32.3Å²

(8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM335399-1g	(R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one	929047-07-4	95%+	1g	$2058	2023-01-01
Chemenu	CM335399-1g	(R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one	929047-07-4	95%+	1g	$2805	2021-08-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-1g	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	1g	13399.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-5g	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	5g	49864.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-500mg	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	500mg	7123.56CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-250mg	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	250mg	3985.8CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-100mg	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	100mg	2416.92CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0175-50mg	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	97%	50mg	1636.72CNY	2021-05-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	TJC0041-0.5g	(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one	929047-07-4	95%	0.5g	$1450	2023-09-07
eNovation Chemicals LLC	D920464-1g	(R)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one	929047-07-4	95%	1g	$1090	2024-07-20

(8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one Production Method

Production Method 1

929047-06-3

929047-07-4

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, rt

Reference

: Pyridine derivatives as NK receptor inhibitors and their preparation, pharmaceutical compositions, and use in the treatment of psychotic disorders

, World Intellectual Property Organization, , ,

Production Method 2

929047-07-4

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 12 h, 20 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; pH 12 - 13, 20 - 30 °C

Reference

: Preparation of 3-cyano-6-aminoquinoline derivatives as inhibitors of protein kinase

, China, , ,

Production Method 3

929047-07-4

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 12 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; pH 12 - 13, rt

Reference